Cas no 134926-95-7 (1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one)

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one structure
134926-95-7 structure
Product Name:1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one
CAS No:134926-95-7
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD18834912
CID:880094
PubChem ID:14914703
Update Time:2025-04-19

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[1-(1-methylethyl)-1H-1,2,3-triazol-4-yl]- (9CI)
    • 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one
    • MDL： MFCD18834912
    • Inchi： 1S/C7H11N3O/c1-5(2)10-4-7(6(3)11)8-9-10/h4-5H,1-3H3
    • InChI Key： WQBUQCVXDZQIOV-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CN(C(C)C)N=N1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 47.8Ų

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM494845-1g
1-(1-Isopropyl-1H-1,2,3-triazol-4-yl)ethanone
 134926-95-7 97%
1g
 $425 2022-09-29
TRC
B523930-10mg
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7
10mg
 $ 50.00 2022-06-07
TRC
B523930-50mg
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7
50mg
 $ 185.00 2022-06-07
TRC
B523930-100mg
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7
100mg
 $ 295.00 2022-06-07
Enamine
EN300-263034-0.05g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.05g
 $94.0 2024-06-18
Enamine
EN300-263034-0.1g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.1g
 $142.0 2024-06-18
Enamine
EN300-263034-0.25g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.25g
 $202.0 2024-06-18
Enamine
EN300-263034-0.5g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.5g
 $318.0 2024-06-18
Enamine
EN300-263034-1.0g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
1.0g
 $407.0 2024-06-18
Enamine
EN300-263034-2.5g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
2.5g
 $798.0 2024-06-18

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one Related Literature

Related Categories

134926-95-7 (1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.